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Compound of Interest

Compound Name: 3-Acetylaniline

Cat. No.: B120557

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 3-Acetylaniline is paramount. This guide provides immediate,
procedural, and step-by-step information for the safe operational use and disposal of 3-
Acetylaniline, also known as 3'-Aminoacetophenone.

Chemical Identifier and Properties:

Property Value

CAS Number 99-03-6[1][2]

Molecular Formula CsHoNOJ[1][2]

Molecular Weight 135.17 g/mol [2]

Appearance Dark yellow powder or solid[1][3]
Melting Point 95 - 99 °C / 203 - 210.2 °F[1][3]
Boiling Point 289 - 290 °C / 552.2 - 554 °F[3]
Solubility Soluble in alcohol[4]

Hazard Identification and Classification

3-Acetylaniline is classified as hazardous.[1] The primary hazards are summarized below:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b120557?utm_src=pdf-interest
https://www.benchchem.com/product/b120557?utm_src=pdf-body
https://www.benchchem.com/product/b120557?utm_src=pdf-body
https://www.benchchem.com/product/b120557?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/99-03-6.html
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/99-03-6.html
https://www.chemscene.com/99-03-6.html
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12503~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:42:06~~3-Aminoacetophenone~~
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12503~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:42:06~~3-Aminoacetophenone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12503~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:42:06~~3-Aminoacetophenone~~
https://www.cdhfinechemical.com/images/product/specs/221_397882199_3-AminoAcetophenone_CASNo_99-03-6_006138.pdf
https://www.benchchem.com/product/b120557?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Category Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][3]

Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2

Irritation [11[3]

Specific target organ toxicity May cause respiratory
) Category 3 o

(single exposure) irritation.[1][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following table
outlines the recommended PPE for handling 3-Acetylaniline.
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Protection Type

Recommended PPE

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield worn over safety

glasses.[5]

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1] Provides
protection against dust

particles and splashes.

Skin Protection

Chemical-resistant gloves
(e.qg., nitrile rubber).[3][5]

Inspect gloves before use.
Change gloves immediately if

contaminated.

Laboratory coat.

A full-length, long-sleeved lab
coat should be worn and
buttoned to cover as much

skin as possible.

Closed-toe shoes and long

pants.[5]

Shoes should cover the entire
foot; sandals or perforated

shoes are not permitted.[5]

Respiratory Protection

NIOSH-approved respirator.[5]

Required when dusts are
generated and engineering
controls are insufficient to
maintain exposure below

permissible limits.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing risks.
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Workflow for Handling 3-Acetylaniline

Preparation

[1. Don Appropriate PPE]

G. Prepare Well-Ventilated Area (Fume HOOdD

Handling
y

[3. Carefully Weigh/TransfeD

G. Dissolve in Appropriate Solvena

:

[5. Perform Reaction Under Controlled Conditiona

Cleanup & Disposal

6. Decontaminate Glassware and Surfaces

:

7. Dispose of Waste in Labeled Containers

:

8. Doff and Dispose of Contaminated PPE

G. Wash Hands Thoroughla

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3-Acetylaniline.
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Detailed Steps:
e Preparation:

o Don PPE: Before handling, put on all required personal protective equipment as detailed
in the PPE table.

o Engineering Controls: Work in a well-ventilated area.[5] A chemical fume hood is strongly
recommended to minimize inhalation of dust.[5] Ensure safety showers and eyewash
stations are readily accessible.[5]

e Handling:
o Avoid Dust Generation: Handle 3-Acetylaniline carefully to avoid creating dust.[6]
o Avoid Contact: Prevent contact with skin and eyes.[1] Do not breathe in the dust.[1]

o Safe Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[3] Keep away from incompatible materials such as acids, strong oxidizing agents, and
strong reducing agents.[1]

e In Case of Exposure (First Aid):
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Exposure Route First Aid Measures

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact )

Remove contact lenses if present and easy to

do. Get medical attention.[1][4]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes.[1] Get medical attention.[1]

Remove to fresh air.[1] If not breathing, give

Inhalation o o ] )
artificial respiration. Get medical attention.[1]
Do NOT induce vomiting. Call a physician or

Ingestion poison control center immediately.[1] Rinse

mouth with water.

Disposal Plan

Proper disposal of 3-Acetylaniline and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Disposal Steps:

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste and consult local, regional, and national hazardous waste
regulations for complete and accurate classification.[1]

» Containerization:
o Dispose of contents and container to an approved waste disposal plant.[1]
o Use designated, labeled containers for chemical waste. Do not mix with other waste.
o Handle uncleaned containers as you would the product itself.

e Spill Management:
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o Minor Spills: For small, dry spills, carefully sweep or vacuum up the material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[6][7]

o Major Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health & Safety (EH&S) department or emergency response team.[7]

o Prevent spillage from entering drains or water courses.[7]
Emergency Contact Information:
e CHEMTREC (USA): 1-800-424-9300

e CHEMTREC (International): +1-703-527-3887

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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